3-Fluoro-2-hydroxy-6-methoxybenzaldehyde

• CAS No.: 170482-99-2
• Molecular Formula: C8H7FO3
• Molecular Weight: 170.14 g/mol
• IUPAC Name: 3-fluoro-2-hydroxy-6-methoxybenzaldehyde
• InChI: InChI=1S/C8H7FO3/c1-12-7-3-2-6(9)8(11)5(7)4-10/h2-4,11H,1H3
• InChI Key: XSZTZLJZODVMDG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C(=C(C=C1)F)O)C=O

Description

3-Fluoro-2-hydroxy-6-methoxybenzaldehyde is a substituted benzaldehyde derivative featuring a fluorine atom at the 3-position, a hydroxyl group at the 2-position, and a methoxy group at the 6-position.

Comparison with Similar Compounds

Substituent Effects and Structural Variations

Compound Name	Substituents (Positions)	Molecular Formula	Molar Mass (g/mol)	Predicted Density (g/cm³)	Predicted Boiling Point (°C)
3-Fluoro-2-(methoxymethyl)-6-methylbenzaldehyde	3-F, 2-(methoxymethyl), 6-CH₃	C₁₀H₁₁FO₂	182.19	N/A	N/A
3-(3-Fluoro-6-methoxyphenyl)benzaldehyde	Biphenyl system: 3-F, 6-OCH₃ (on phenyl ring)	C₁₄H₁₁FO₂	230.23	1.183±0.06	343.7±32.0
6-(Benzyloxy)-2-fluoro-3-methylbenzaldehyde	2-F, 3-CH₃, 6-OCH₂C₆H₅	C₁₅H₁₃FO₂	244.26	1.184±0.06	364.9±37.0

Key Observations :

Substituent Diversity: The hydroxyl group in the target compound (2-position) contrasts with the methoxymethyl () and benzyloxy () groups in analogs. The biphenyl system in introduces extended conjugation, likely raising boiling points (343.7°C) compared to simpler benzaldehydes .

Molecular Weight and Boiling Points :

• Larger substituents (e.g., benzyloxy in ) correlate with higher molar mass (244.26 g/mol) and boiling points (364.9°C), reflecting increased van der Waals interactions .
• The target compound, with a smaller hydroxyl group, would likely exhibit lower boiling points than but higher than .

Challenges in Data Availability

The comparisons rely on structurally similar compounds with variations in substituents or backbone architecture. Experimental validation (e.g., crystallography via SHELX software or synthetic protocols from pesticide chemistry ) would be required to confirm properties.